![molecular formula C12H16O3 B241303 4-(2,6-dimethylphenoxy)butanoic Acid](/img/structure/B241303.png)
4-(2,6-dimethylphenoxy)butanoic Acid
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Overview
Description
4-(2,6-dimethylphenoxy)butanoic acid, also known as fenoxaprop-P-ethyl, is a post-emergent herbicide that is widely used in agriculture to control weeds. This herbicide belongs to the aryloxyphenoxypropionate (APP) family, which is known for its selective action on grassy weeds. The purpose of
Mechanism of Action
The mechanism of action of 4-(2,6-dimethylphenoxy)butanoic acid involves the inhibition of acetyl-CoA carboxylase (ACC), which is an enzyme involved in fatty acid synthesis. This inhibition leads to a disruption in the production of lipids, which are essential for the growth and development of plants. As a result, the affected plants are unable to grow, and eventually die. This herbicide has no effect on non-grassy plants, making it a selective herbicide.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. The herbicide has been shown to inhibit the activity of ACC in plants, leading to a reduction in the production of lipids. This reduction in lipid production leads to a decrease in the energy available to the plant, which eventually results in its death. The herbicide has no effect on non-grassy plants, making it a selective herbicide.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(2,6-dimethylphenoxy)butanoic acid is its selectivity for grassy weeds. This makes it an ideal choice for weed control in crops such as wheat, barley, rice, and corn, among others. Another advantage is its relatively low toxicity to non-target organisms, including humans and animals. However, one of the limitations of this herbicide is its potential for environmental contamination. It can leach into groundwater and surface water, leading to contamination of drinking water sources.
Future Directions
For research include the development of new formulations, investigation of resistance development, investigation of combination use with other herbicides, and investigation of non-agricultural use.
Synthesis Methods
The synthesis of 4-(2,6-dimethylphenoxy)butanoic acid involves the reaction of 2,6-dimethylphenol with butyryl chloride in the presence of a base catalyst. The resulting product is then treated with sodium hydroxide to form the final product. This process is relatively simple and can be carried out on a large scale, making it cost-effective for commercial use.
Scientific Research Applications
4-(2,6-dimethylphenoxy)butanoic acid has been extensively studied for its herbicidal properties. It is effective against a wide range of grassy weeds, including annual and perennial grasses. This herbicide has been used in various crops, including wheat, barley, rice, and corn, among others. Its selectivity for grassy weeds makes it an ideal choice for weed control in these crops.
Properties
IUPAC Name |
4-(2,6-dimethylphenoxy)butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-9-5-3-6-10(2)12(9)15-8-4-7-11(13)14/h3,5-6H,4,7-8H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGFQFIRVICKGHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801289435 |
Source
|
Record name | 4-(2,6-Dimethylphenoxy)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801289435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
853743-95-0 |
Source
|
Record name | 4-(2,6-Dimethylphenoxy)butanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=853743-95-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(2,6-Dimethylphenoxy)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801289435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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